3-(benzylsulfinyl)-2,3-dichloro-N-(6-methoxy-3-pyridinyl)acrylamide

• IUPAC Name: (Z)-3-benzylsulfinyl-2,3-dichloro-N-(6-methoxypyridin-3-yl)prop-2-enamide
• InChI: InChI=1S/C16H14Cl2N2O3S/c1-23-13-8-7-12(9-19-13)20-16(21)14(17)15(18)24(22)10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,20,21)/b15-14+
• InChI Key: XNTUIWIKFGPDFS-CCEZHUSRSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)C(=C(S(=O)CC2=CC=CC=C2)Cl)Cl
• Isomeric SMILES: COC1=NC=C(C=C1)NC(=O)/C(=C(\S(=O)CC2=CC=CC=C2)/Cl)/Cl
• Molecular Formula: C16H14Cl2N2O3S
• Molecular Weight: 385.3 g/mol

Description

3-(Benzylsulfinyl)-2,3-dichloro-N-(6-methoxy-3-pyridinyl)acrylamide, also known as BSPD, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, odorless, crystalline powder with a molecular weight of 327.2 g/mol. BSPD is a versatile compound that has been used in a variety of laboratory experiments and studies, including those involving the synthesis of organic compounds, the study of biochemical and physiological processes, and the analysis of drug metabolism.

Scientific Research Applications

Acrylamide Metabolism and Biomonitoring

Acrylamide is rapidly metabolized in humans to glycidamide and other metabolites, which can be detected in urine. These metabolites serve as biomarkers for assessing exposure to acrylamide. Studies have shown that acrylamide exposure can occur through diet, smoking, and occupational exposure, with urinary metabolites reflecting internal exposure levels (Fernández et al., 2021), (Fennell et al., 2005).

Acrylamide in Environmental and Occupational Settings

Research has also focused on the presence of acrylamide and its metabolites in various populations, including children and adolescents, to understand environmental and occupational exposure. This includes studying biomarkers in urine to assess exposure levels and potential health risks (Schwedler et al., 2020).

Health Effects and Risk Assessment

Studies on the health effects of acrylamide include its potential carcinogenicity and the development of hemoglobin adducts. Research has been conducted to understand how acrylamide affects human health and to assess the risks associated with its exposure (Bergmark, 1997).

Analytical Methods for Detection

The development of analytical methods for detecting acrylamide and its metabolites in biological samples is crucial for monitoring exposure and conducting risk assessments. This includes methods for measuring acrylamide in blood and urine to evaluate internal exposure levels (Boettcher et al., 2005).